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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

This guide provides an objective comparison of the brisance of Pentryl against other common
secondary explosives, supported by experimental data. Brisance, the shattering capability of a
high explosive, is a critical performance metric for researchers and scientists in the field of
energetic materials. It is primarily determined by the detonation pressure of the explosive.[1][2]
This document summarizes key performance indicators, details the experimental protocols
used to determine these properties, and offers a logical framework for understanding the
factors that influence brisance.

Comparative Performance Data

The shattering effect of an explosive is closely linked to its detonation velocity, density, and
detonation pressure. The following table summarizes key performance metrics for Pentryl and
other well-characterized secondary explosives such as Trinitrotoluene (TNT), Tetryl,
Pentaerythritol tetranitrate (PETN), Cyclotrimethylene trinitramine (RDX), and
Cyclotetramethylene tetranitramine (HMX).
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Available
Tetryl - 1.71 7,570[5] 260[5] 16.6[3] 13.8[3]
Trinitrotolu
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RDX - 1.80 8,750[5] 349[5]
Comparabl  Comparabl
e e
Not Not
Directly Directly
HMX - 1.90 9,100[5] ~400[5]
Comparabl  Comparabl
e e

Note: Data for Lead Block Compression and the Trauzl Test are from a single study where 50-

gram samples were used, allowing for direct comparison between Pentryl, Tetryl, and TNT

under those specific conditions.[3] Detonation velocities for Pentryl are cited at a much lower

density than the other explosives, impacting direct comparison. Pentryl's true density is 1.82

g/cm3.[4] Other sources show Pentryl's sand-crushing strength is 29% greater than TNT and

4% greater than Tetryl.[4]

Based on lead block compression tests, Pentryl demonstrates a higher brisance than Tetryl

and TNT, producing a greater deformation of the lead cylinder.[3] Specifically, its compression

value is approximately 11% greater than Tetryl and 25% greater than TNT.[4] Similarly, in the
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small Trauzl test, which measures the explosive's ability to expand a cavity in a lead block,
Pentryl outperforms both Tetryl and TNT.[3] However, when compared to premier military
explosives like RDX and HMX, which possess significantly higher detonation velocities and
pressures, it is evident that Pentryl occupies a performance tier below them but is highly
effective among classical aromatic explosives.[5][8]

Factors Influencing Explosive Brisance

The brisance of an explosive is not a fundamental property but rather the result of several
interrelated characteristics. The diagram below illustrates the logical relationship between the
physical and chemical properties of an explosive and its resulting shattering effect.
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Detonation Parameters Performance Outcome

Brisance

Detonation Velocity Detonation Pressure (Shattering Effect)

Physical Properties
(e.g., Density)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Other Secondary Explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208548#comparing-the-brisance-of-pentryl-to-other-
secondary-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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